Metoclopramide N4-Glucuronide
Metoclopramide N4-Glucuronide
Metoclopramide N4-glucuronide is a N-glycosyl compound.
Brand Name:
Vulcanchem
CAS No.:
27313-54-8
VCID:
VC0132616
InChI:
InChI=1S/C20H30ClN3O8/c1-4-24(5-2)7-6-22-18(28)10-8-11(21)12(9-13(10)31-3)23-19-16(27)14(25)15(26)17(32-19)20(29)30/h8-9,14-17,19,23,25-27H,4-7H2,1-3H3,(H,22,28)(H,29,30)/t14-,15-,16+,17-,19+/m0/s1
SMILES:
CCN(CC)CCNC(=O)C1=CC(=C(C=C1OC)NC2C(C(C(C(O2)C(=O)O)O)O)O)Cl
Molecular Formula:
C20H30ClN3O8
Molecular Weight:
475.923
Metoclopramide N4-Glucuronide
CAS No.: 27313-54-8
Cat. No.: VC0132616
Molecular Formula: C20H30ClN3O8
Molecular Weight: 475.923
* For research use only. Not for human or veterinary use.
Specification
| Description | Metoclopramide N4-glucuronide is a N-glycosyl compound. |
|---|---|
| CAS No. | 27313-54-8 |
| Molecular Formula | C20H30ClN3O8 |
| Molecular Weight | 475.923 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[2-chloro-4-[2-(diethylamino)ethylcarbamoyl]-5-methoxyanilino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H30ClN3O8/c1-4-24(5-2)7-6-22-18(28)10-8-11(21)12(9-13(10)31-3)23-19-16(27)14(25)15(26)17(32-19)20(29)30/h8-9,14-17,19,23,25-27H,4-7H2,1-3H3,(H,22,28)(H,29,30)/t14-,15-,16+,17-,19+/m0/s1 |
| Standard InChI Key | SOHPSIDRULBFFB-YUAHOQAQSA-N |
| SMILES | CCN(CC)CCNC(=O)C1=CC(=C(C=C1OC)NC2C(C(C(C(O2)C(=O)O)O)O)O)Cl |
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